Cas no 2361889-31-6 (N-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide)

• Product Name: N-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide
• CAS No: 2361889-31-6
• MF: C₁₈H₂₂N₂O₄
• MW: 330.378284931183
• CID: 5415471
• PubChem ID: 145895947
• Update Time: 2025-10-31

N-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide Chemical and Physical Properties

Names and Identifiers

• Z1492370286
• N-(3,4-dihydro-2H-1,5-benzodioxepin-7-yl)-1-(prop-2-enoyl)piperidine-4-carboxamide
• N-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-prop-2-enoylpiperidine-4-carboxamide
• 2361889-31-6
• EN300-26592340
• N-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

• Inchi： 1S/C18H22N2O4/c1-2-17(21)20-8-6-13(7-9-20)18(22)19-14-4-5-15-16(12-14)24-11-3-10-23-15/h2,4-5,12-13H,1,3,6-11H2,(H,19,22)
• InChI Key： FOXRISMOUQWUOE-UHFFFAOYSA-N
• SMILES： N1(C(=O)C=C)CCC(C(NC2=CC=C3OCCCOC3=C2)=O)CC1

Computed Properties

• Exact Mass: 330.15795719g/mol
• Monoisotopic Mass: 330.15795719g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 474
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.243±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 588.7±50.0 °C(Predicted)
• pka: 13.39±0.20(Predicted)

Additional information on N-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide

Comprehensive Analysis of N-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361889-31-6)

N-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide (CAS No. 2361889-31-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzodioxepin and piperidinecarboxamide moieties, exhibits potential applications in drug discovery and development. Researchers are particularly interested in its molecular structure, which combines a dihydrobenzodioxepin core with a propenoyl-piperidine side chain, offering a versatile scaffold for medicinal chemistry.

The compound's CAS number 2361889-31-6 serves as a critical identifier in chemical databases, ensuring precise tracking and regulatory compliance. Its IUPAC name reflects the intricate bonding patterns, including the 1,5-benzodioxepin ring system and the N-acryloylpiperidine functional group. These structural features are often explored in the context of kinase inhibition and receptor modulation, aligning with current trends in targeted therapy development. Recent studies highlight its potential role in addressing neurodegenerative disorders and inflammatory pathways, topics frequently searched in academic and industrial circles.

From a synthetic perspective, N-(3,4-Dihydro-2H-1,5-benzodioxepin-7-yl)-1-(1-oxo-2-propen-1-yl)-4-piperidinecarboxamide is synthesized via multi-step organic reactions, often involving amide coupling and ring-closing strategies. The propenoyl group introduces reactivity suitable for further derivatization, a feature valued in combinatorial chemistry. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for purity verification, a common concern among researchers querying compound characterization methods.

The growing demand for small-molecule therapeutics has amplified interest in this compound, especially in structure-activity relationship (SAR) studies. Its benzodioxepin scaffold is analogous to motifs found in FDA-approved drugs, sparking discussions about bioisosteric replacements and intellectual property landscapes. Online forums and patent databases frequently feature questions about its synthetic accessibility and pharmacokinetic properties, underscoring its relevance in modern drug design.

In conclusion, CAS No. 2361889-31-6 represents a compelling case study in the intersection of heterocyclic chemistry and pharmacological innovation. Its structural complexity and functional adaptability make it a subject of ongoing investigation, particularly in addressing unmet medical needs. As search trends indicate, the scientific community continues to explore its mechanistic pathways and therapeutic potential, solidifying its position in contemporary research agendas.